Cas no 1210432-27-1 (10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one)

• Product Name: 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one
• CAS No: 1210432-27-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• MDL: MFCD13196450
• CID: 5098146
• Update Time: 2026-03-02

10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one

• MDL： MFCD13196450
• Inchi： 1S/C11H20N2O/c1-2-6-13-9-4-3-5-10(13)8-12-11(14)7-9/h9-10H,2-8H2,1H3,(H,12,14)
• InChI Key： LMGMIGGOSRGRHB-UHFFFAOYSA-N
• SMILES： C12N(CCC)C(CCC1)CC(=O)NC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one

Introduction to 10-Propyl-3,10-diazabicyclo[4.3.1]decan-4-one (CAS No. 1210432-27-1)

10-Propyl-3,10-diazabicyclo[4.3.1]decan-4-one (CAS No. 1210432-27-1) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The intricate structure of 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one makes it an interesting candidate for various studies, including those focused on receptor interactions, enzyme inhibition, and drug delivery systems.

The 10-propyl substituent in the molecule adds a level of complexity and flexibility that can influence its pharmacological properties. Recent studies have shown that this substituent can enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and efficacy. This feature is particularly important in the development of drugs that need to reach specific target sites within the body.

The diazabicyclo[4.3.1]decan-4-one scaffold is a key structural element that contributes to the compound's unique properties. The bicyclic structure provides rigidity and conformational stability, which are crucial for maintaining specific interactions with biological targets. The presence of two nitrogen atoms in the ring system also allows for the formation of hydrogen bonds, which can enhance binding affinity and selectivity.

In terms of its biological activity, 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one has been investigated for its potential as a modulator of various receptors and enzymes. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are common targets for drug development. Studies have shown that this compound can exhibit agonist or antagonist behavior depending on the specific receptor subtype, making it a versatile tool for exploring receptor function and signaling pathways.

Another area of interest is the compound's potential as an inhibitor of specific enzymes, such as kinases and proteases, which are key players in many disease processes. Research has demonstrated that 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one can selectively inhibit certain kinases involved in cancer cell proliferation and survival pathways, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one have also been studied extensively. Its ability to cross biological membranes efficiently and its favorable metabolic stability make it an attractive candidate for oral administration. Additionally, the compound has shown good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms.

In preclinical studies, 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one has demonstrated promising results in animal models of various diseases, including cancer, inflammation, and neurological disorders. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

The synthesis of 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one involves several steps that require careful optimization to achieve high yields and purity levels. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on a larger scale, making it more accessible for research and development purposes.

Overall, 10-propyl-3,10-diazabicyclo[4.3.1]decan-4-one (CAS No. 1210432-27-1) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting candidate for further exploration and development into novel therapeutic agents.